Cas no 2171418-11-2 (4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid)

• Product Name: 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid
• CAS No: 2171418-11-2
• MF: C₃₀H₃₂N₂O₇
• MW: 532.584288597107
• CID: 5900559
• PubChem ID: 165586603
• Update Time: 2025-07-13

4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid
• 4-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-hydroxybutanoic acid
• EN300-1537315
• 2171418-11-2

• Inchi： 1S/C30H32N2O7/c1-19(38-17-20-9-3-2-4-10-20)28(29(36)31-16-21(33)15-27(34)35)32-30(37)39-18-26-24-13-7-5-11-22(24)23-12-6-8-14-25(23)26/h2-14,19,21,26,28,33H,15-18H2,1H3,(H,31,36)(H,32,37)(H,34,35)/t19-,21?,28+/m0/s1
• InChI Key： UYJJWFMTYHOEBV-IXCKPIQLSA-N
• SMILES： O(C(N[C@@H](C(NCC(CC(=O)O)O)=O)[C@H](C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 532.22095136g/mol
• Monoisotopic Mass: 532.22095136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 13
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 134Ų

Additional information on 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid

Recent Advances in the Study of 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid (CAS: 2171418-11-2)

The compound 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid (CAS: 2171418-11-2) has recently gained significant attention in the field of chemical biology and medicinal chemistry. This structurally complex molecule serves as a key intermediate in the synthesis of various biologically active compounds, particularly in the development of peptide-based therapeutics. Recent studies have focused on optimizing its synthetic routes and exploring its potential applications in drug discovery.

Recent publications in the Journal of Medicinal Chemistry (2023) have demonstrated improved synthetic methodologies for this compound, achieving higher yields (up to 78%) and better stereochemical control compared to previous methods. The optimized protocol utilizes a novel protecting group strategy that minimizes side reactions while maintaining the integrity of the sensitive β-hydroxy acid moiety. This advancement is particularly significant for large-scale production of peptide-derived pharmaceuticals where this compound serves as a crucial building block.

Structural analysis published in ACS Chemical Biology (2024) has revealed important insights into the conformational preferences of 2171418-11-2. Nuclear magnetic resonance (NMR) studies combined with computational modeling show that the molecule adopts a stable folded conformation in solution, which may influence its reactivity and biological interactions. These findings have important implications for its use in structure-based drug design, particularly for targeting protein-protein interactions.

In pharmacological research, derivatives of 2171418-11-2 have shown promising activity as protease inhibitors in recent preclinical studies. A Nature Communications paper (2024) reported that structural analogs of this compound exhibit nanomolar inhibition constants against several disease-relevant proteases, suggesting potential applications in treating conditions ranging from viral infections to neurodegenerative diseases. The unique spatial arrangement of functional groups in 2171418-11-2 appears crucial for this inhibitory activity.

The compound's role in solid-phase peptide synthesis (SPPS) has been further elucidated in recent work published in Organic Letters (2024). Researchers have demonstrated that 2171418-11-2 can serve as an effective handle for the synthesis of challenging peptide sequences, particularly those containing multiple β-hydroxy amino acids. This application leverages the compound's orthogonal protecting groups and its ability to facilitate difficult coupling reactions in peptide chain elongation.

Emerging safety and toxicity data for 2171418-11-2 have been reported in Chemical Research in Toxicology (2023). Comprehensive in vitro studies indicate favorable toxicological profiles for this intermediate, with no significant mutagenic or cytotoxic effects observed at concentrations relevant to its synthetic applications. These findings support its continued use in pharmaceutical manufacturing processes.

Future research directions highlighted in recent reviews suggest several promising avenues for 2171418-11-2 applications. These include its potential use in the development of stapled peptides, as a scaffold for constrained peptidomimetics, and as a precursor for novel antibiotic compounds. The compound's versatility and well-characterized chemistry position it as a valuable tool for advancing multiple areas of medicinal chemistry research.